Cas no 66048-45-1 (5-Fluorouracil N-b-D-Glucuronide)

5-Fluorouracil N-b-D-Glucuronide structure
66048-45-1 structure
Product Name:5-Fluorouracil N-b-D-Glucuronide
CAS No:66048-45-1
MF:C10H11FN2O8
MW:306.201346635818
CID:963071
PubChem ID:125224
Update Time:2025-04-19

5-Fluorouracil N-b-D-Glucuronide Chemical and Physical Properties

Names and Identifiers

    • 5-fluorouracil glucuronide
    • 5-Fluorouracil N-β-D-Glucuronide
    • 5-FLUOROURACIL N-B-D-GLUCURONIDE
    • N1-(β-D-glucopyranuronosyl)-5-fluorouracil
    • 5-Fluorouracil N-Beta-D-Glucuronide
    • MG 6758
    • 5-FU N-glucuronide
    • Acido 1-deossi-1-(3,4-diidro-2,4-diosso-5-fluoro-1(2H)pirimidinil)glucopiranuronico [Italian]
    • (2S,3S,4S,5R,6R)-6-(5-fluoro-2,4-dioxopyrimidin-1-yl)-3,4,5-trihydroxyoxane-2-carboxylic acid
    • 1-Deoxy-1-(5-fluoro-3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)-beta-D-glucopyranuronic acid
    • FU-N-G
    • 3,4-dihydro-2,4-dioxo-5-fluoro-1(2H)pyrimidinyl-1-deoxy-1-glucopyranuronic acid
    • 5-Fluouracil N-glucuronide
    • 66048-45-1
    • 1-Deoxy-1-(5-fluoro-2,4-dioxo-1,2,3,4-tetrahydro-1-pyrimidinyl)-beta-D-glucopyranuronic acid
    • MG-6758
    • 5-Fluorouracil N-
    • A-D-Glucuronide
    • DTXSID40984512
    • Acido 1-deossi-1-(3,4-diidro-2,4-diosso-5-fluoro-1(2H)pirimidinil)glucopiranuronico
    • 5-Fluoro-1-hexopyranuronosyl-4-hydroxypyrimidin-2(1H)-one
    • beta-D-Glucopyranuronic acid, 1-deoxy-1-(5-fluoro-3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)-
    • 5-Fluorouracil N-b-D-Glucuronide
    • Inchi: 1S/C10H11FN2O8/c11-2-1-13(10(20)12-7(2)17)8-5(16)3(14)4(15)6(21-8)9(18)19/h1,3-6,8,14-16H,(H,18,19)(H,12,17,20)/t3-,4-,5+,6-,8+/m0/s1
    • InChI Key: LKZGKOYOKVWGFN-UQGZVRACSA-N
    • SMILES: FC1C(NC(N(C=1)[C@H]1[C@@H]([C@H]([C@@H]([C@@H](C(=O)O)O1)O)O)O)=O)=O

Computed Properties

  • Exact Mass: 306.05000
  • Monoisotopic Mass: 306.05
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 523
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 157A^2
  • XLogP3: -2.4

Experimental Properties

  • Density: 1.92
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.672
  • PSA: 162.08000
  • LogP: -3.25960

5-Fluorouracil N-b-D-Glucuronide Pricemore >>

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